Cas no 82337-46-0 (5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)-)

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- structure
82337-46-0 structure
Product Name:5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)-
CAS No:82337-46-0
MF:C20H32O3
MW:320.466286659241
CID:708358
PubChem ID:5283156
Update Time:2025-04-19

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Chemical and Physical Properties

Names and Identifiers

    • 5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)-
    • 12(R)-HETE
    • 12(R)-HETE Lipid Maps MS Standard
    • CHEBI:34144
    • HMS1791A19
    • 82337-46-0
    • 5,8,10,14-Eicosatetraenoic acid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)-
    • AKOS040755072
    • Q27070762
    • C14822
    • 12(R)-5,8,10,14-Hydroxyeicosatetraenoic acid
    • 12-Hete
    • (5Z,8Z,10E,14Z)-(12R)-12-Hydroxyicosa-5,8,10,14-tetraenoic acid
    • LMFA03060008
    • SR-01000946925
    • SCHEMBL1476445
    • 12R-HETE
    • (5Z,8Z,10E,12R,14Z)-12-hydroxyicosa-5,8,10,14-tetraenoic acid
    • NCGC00161241-02
    • NCGC00161241-03
    • BSPBio_001297
    • 12(R)-hydroxy-5,8,14-cis-10-trans-eicosatetraenoic acid
    • BML1-B08
    • DTXSID90333410
    • SR-01000946925-1
    • (5Z,8Z,10E,12R,14Z)-12-hydroxy-5,8,10,14-eicosatetraenoic acid
    • 12-Hete, (R)-
    • HMS1989A19
    • (5Z,8Z,10E,14Z)-(12R)-12-Hydroxyeicosa-5,8,10,14-tetraenoic acid
    • NS00073983
    • 12(R)-hydroxy-5(Z),8(Z),10(E),14(Z)-eicosatetraenoic acid
    • CHEMBL1435825
    • HMS1361A19
    • NCGC00161241-01
    • 12 S Hydroxyeicosatetraenoic Acid
    • IDI1_033767
    • 12R-hydroxy-5Z,8Z,10E,14Z-eicosatetraenoic acid
    • GTPL3405
    • (5Z,8Z,10E,12R,14Z)-12-hydroxyeicosa-5,8,10,14-tetraenoic acid
    • FD492J7LCU
    • UNII-FD492J7LCU
    • PD018256
    • ZNHVWPKMFKADKW-ZYBDYUKJSA-N
    • HMS3402A19
    • HY-124404
    • CS-0086416
    • Inchi: 1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+/t19-/m1/s1
    • InChI Key: ZNHVWPKMFKADKW-ZYBDYUKJSA-N
    • SMILES: O[C@@H](/C=C/C=C\C/C=C\CCCC(=O)O)C/C=C\CCCCC

Computed Properties

  • Exact Mass: 320.23514488g/mol
  • Monoisotopic Mass: 320.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 57.5Ų

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Security Information

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R912750-50μg
12(R)-HETE
82337-46-0 98%
50μg
¥4,649.40 2022-09-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65136-100ug
12(R)-HETE
82337-46-0 98%
100ug
¥4380.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65136-25ug
12(R)-HETE
82337-46-0 98%
25ug
¥1622.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci65136-50ug
12(R)-HETE
82337-46-0 98%
50ug
¥2979.00 2023-09-08
Larodan
14-6044-41-50ug
12(R)-hydroxy-5(Z),8(Z),10(E),14(Z)-eicosatetraenoic acid
82337-46-0 >98%
50ug
€367.00 2023-09-19
SHENG KE LU SI SHENG WU JI SHU
sc-200946-50 µg
12(R)-HETE,
82337-46-0
50µg
¥1,700.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-200946A-1 mg
12(R)-HETE,
82337-46-0
1mg
¥20,796.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-200946-50µg
12(R)-HETE,
82337-46-0
50µg
¥1700.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-200946A-1mg
12(R)-HETE,
82337-46-0
1mg
¥20796.00 2023-09-05
MedChemExpress
HY-124404-5μg
12(R)-HETE
82337-46-0 ≥99.0%
5μg
¥1125 2025-04-15

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: NADPH ,  Ethylenediaminetetraacetic acid ,  EGTA ,  Phenylmethylsulfonyl fluoride ,  Dithiothreitol ,  Oxygen Catalysts: Monooxygenase Solvents: Water ;  30 - 40 min, pH 7.4, 37 °C
Reference
bis-Allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymic and nonenzymic formation of conjugated hydroxy fatty acids
Oliw, Ernst H.; et al, Archives of Biochemistry and Biophysics, 1993, 300(1), 434-9

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Raw materials

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Preparation Products

5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12R,14Z)- Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.